Cas no 318234-26-3 (5-Chloro-1-Methyl-3-(Phenylsulfanyl)Methyl-1H-Pyrazole-4-Carbaldehyde)

• Product Name: 5-Chloro-1-Methyl-3-(Phenylsulfanyl)Methyl-1H-Pyrazole-4-Carbaldehyde
• CAS No: 318234-26-3
• MF: C₁₂H₁₁ClN₂OS
• MW: 266.746540307999
• MDL: MFCD00794869
• CID: 1448616
• PubChem ID: 2763780
• Update Time: 2025-04-20

5-Chloro-1-Methyl-3-(Phenylsulfanyl)Methyl-1H-Pyrazole-4-Carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1-methyl-3-(phenylsulfanylmethyl)pyrazole-4-carbaldehyde
• 5-chloro-1-methyl-3-[(phenylsulfanyl)methyl]-1H-pyrazole-4-carbaldehyde
• SBB052308
• AC1MC8T8
• AC1Q40CO
• CTK7H8138
• MolPort-001-792-640
• HMS2632E09
• 3L-578S
• MFCD00794869
• 5-Chloro-1-methyl-3-[(phenylthio)methyl]-1H-pyrazole-4-carbaldehyde
• 318234-26-3
• CHEMBL1386374
• CS-0318111
• SCHEMBL4921844
• SMR000334587
• DTXSID60377144
• AKOS005070176
• J-517263
• 5-Chloro-1-Methyl-3-((phenylthio)methyl)-1H-pyrazole-4-carbaldehyde
• MLS000707202
• 5-Chloro-1-Methyl-3-(Phenylsulfanyl)Methyl-1H-Pyrazole-4-Carbaldehyde

• MDL： MFCD00794869
• Inchi： 1S/C12H11ClN2OS/c1-15-12(13)10(7-16)11(14-15)8-17-9-5-3-2-4-6-9/h2-7H,8H2,1H3
• InChI Key： JYXOYVVIFLGTRT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C(CSC2C=CC=CC=2)=NN1C

Computed Properties

• Exact Mass: 266.0280618g/mol
• Monoisotopic Mass: 266.0280618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• Melting Point: 105-107°C

5-Chloro-1-Methyl-3-(Phenylsulfanyl)Methyl-1H-Pyrazole-4-Carbaldehyde Security Information

• HazardClass：IRRITANT